Cas no 4371-91-9 (Hexamethyl diorthosilicate)

• Product Name: Hexamethyl diorthosilicate
• CAS No: 4371-91-9
• MF: C₆H₁₈O₇Si₂
• MW: 258.3739
• MDL: MFCD02912820
• CID: 1515685
• PubChem ID: 78080
• Update Time: 2024-10-29

Hexamethyl diorthosilicate Chemical and Physical Properties

Names and Identifiers

• hexamethyl diorthosilicate
• trimethyl trimethoxysilyl orthosilicate
• Hexamethoxy Disiloxane
• Hexamethyl diorthosilicate Hexamethyl diorthosilicate
• Disiloxane, hexamethoxy-
• hexamethoxydisiloxane
• Hexamethoxypropanedisiloxane
• trimethyl trimethoxysilyl silicate
• XOAJIYVOSJHEQB-UHFFFAOYSA-N
• Trimethyl trimethoxysilyl orthosilicate #
• Disilicic acid (H6-Si2-O7), hexamethyl ester
• E78978
• DTXSID40963105
• MFCD02912820
• AKOS024390855
• NS00045273
• EINECS 224-467-7
• H1716
• SCHEMBL412622
• 4371-91-9
• Hexamethyl diorthosilicate

• MDL： MFCD02912820
• Inchi： 1S/C6H18O7Si2/c1-7-14(8-2,9-3)13-15(10-4,11-5)12-6/h1-6H3
• InChI Key： XOAJIYVOSJHEQB-UHFFFAOYSA-N
• SMILES： [Si](OC([H])([H])[H])(OC([H])([H])[H])(OC([H])([H])[H])O[Si](OC([H])([H])[H])(OC([H])([H])[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 274.05394
• Monoisotopic Mass: 258.05910598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.599

Experimental Properties

• Color/Form: No data available
• Melting Point: No data available
• Boiling Point: 73°C/3mmHg(lit.)
• Flash Point: 40.5±23.0 °C
• PSA: 101.5

Hexamethyl diorthosilicate Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P403+P235-P501
• Safety Instruction： H303+H313+H333
• PackingGroup：III
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkoxysilanes
• Other Chemical Reagents Organic Metal Reagents